
3-Methylpiperidine: A Technical Guide for
Researchers and Drug Development

Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methylpiperidine

Cat. No.: B147322 Get Quote

CAS Number: 626-56-2

This technical guide provides an in-depth overview of 3-Methylpiperidine, a heterocyclic

organic compound with significant applications in pharmaceutical and chemical synthesis. It is

intended for researchers, scientists, and professionals involved in drug development and

organic chemistry.

Chemical and Physical Properties
3-Methylpiperidine, also known as 3-pipecoline, is a colorless to pale yellow liquid at room

temperature with a characteristic amine-like, fishy, or ammoniacal odor.[1] It is a cyclic amine

and a derivative of piperidine with a methyl group at the 3-position.[1] Its chemical structure

consists of a six-membered nitrogen-containing saturated ring.[1]

Table 1: Physical and Chemical Properties of 3-Methylpiperidine
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Property Value Source

CAS Number 626-56-2 [1]

Molecular Formula C6H13N [1][2][3]

Molecular Weight 99.17 g/mol [4]

Appearance Colorless to pale yellow liquid [1][2]

Odor Amine-like, fishy, ammoniacal [1]

Boiling Point 123 - 126 °C at 763 mmHg [5][6]

Melting Point -24 °C [5]

Density 0.845 g/mL at 25 °C [6]

Refractive Index n20/D 1.447 [6]

Solubility
Miscible with water and

common organic solvents
[1][3][5][7]

Flash Point 8 °C (46.4 °F) - closed cup [5]

pKa 11.07 (+1) at 25°C [1]

Vapor Pressure 12.1 mmHg at 25°C

Vapor Density 3.42 (air=1) [8]

Synthesis and Manufacturing
The industrial production of 3-Methylpiperidine can be achieved through various synthetic

routes. One common method involves the catalytic hydrogenation of 3-methylpyridine (3-

picoline). This reaction is typically carried out at elevated temperatures (50-100 °C) and

hydrogen pressures (3-5 MPa) using catalysts such as nickel or platinum.[9]

Another documented synthesis route involves the catalytic cyclization of 2-methyl-1,5-

diaminopentane in the gaseous phase over metal oxide catalysts at temperatures between

300-400 °C.[10]

A general laboratory-scale synthesis workflow is depicted below:
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General Synthesis Workflow for 3-Methylpiperidine
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Caption: General synthesis workflow for 3-Methylpiperidine.

Applications in Drug Development and Organic
Synthesis
3-Methylpiperidine serves as a crucial building block and intermediate in the synthesis of a

wide range of pharmaceutical compounds and other specialty chemicals.[1][3][11] Its

nucleophilic nature, owing to the secondary amine group, allows it to participate in various

chemical transformations such as alkylation and acylation reactions.[1][11]
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Key applications include its use as a reactant for the synthesis of:

Phenylpropenamide derivatives with anti-hepatitis B virus activity.[3][7]

CB2 receptor agonists for the treatment of chronic pain.[3][7]

Aurora kinase inhibitors.[3][7]

Spiroimidazolidinone NPC1L1 inhibitors.[3][7]

1,3,5-Oxadiazinones.[3][7]

Selective serotonin 5-HT6 receptor antagonists.[3][7]

The following diagram illustrates the role of 3-Methylpiperidine as a precursor in the synthesis

of various bioactive molecules.
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Role of 3-Methylpiperidine in Bioactive Molecule Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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